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Abstract

2-Methoxy-5-methylbenzoic acid, also known as 5-Methyl-o-anisic acid, is a substituted
benzoic acid derivative with potential applications as a building block in organic synthesis,
particularly in the development of pharmaceutical intermediates. This technical document
provides a comprehensive review of the available scientific literature, focusing on its chemical
and physical properties. While detailed experimental protocols for its direct synthesis and
specific biological activity data are sparse in currently indexed literature, this guide consolidates
the existing information on its characterization and the applications of structurally related
compounds to inform future research and development efforts.

Chemical Identity and Physical Properties

2-Methoxy-5-methylbenzoic acid is an organic compound characterized by a benzene ring
substituted with a carboxylic acid, a methoxy group, and a methyl group at positions 1, 2, and
5, respectively.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference(s)
2-methoxy-5-

IUPAC Name . . [1]
methylbenzoic acid

Synonyms 5-Methyl-o-anisic acid [1]

CAS Number 25045-36-7 [1]

Molecular Formula CoH1003 [1]

Molecular Weight 166.17 g/mol [1]

| Melting Point | 69 °C | [From Previous Search] |

Synthesis and Preparation

A specific, detailed experimental protocol for the direct synthesis of 2-Methoxy-5-
methylbenzoic acid is not readily available in the reviewed literature. However, general
synthetic strategies for related substituted benzoic acids typically involve two main approaches:

» Carboxylation of a substituted phenol: This method, a variation of the Kolbe-Schmitt reaction,
involves the reaction of the corresponding methoxy-methylphenol with carbon dioxide under
pressure and heat.

» Oxidation of a substituted toluene or benzaldehyde: A precursor molecule containing the 2-
methoxy-5-methylphenyl scaffold can be oxidized to the corresponding carboxylic acid using
strong oxidizing agents like potassium permanganate (KMnOa) or chromic acid.

The diagram below illustrates a generalized logical workflow for the synthesis and subsequent
purification of a benzoic acid derivative, which would be applicable to the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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